6-amino-1-ethylpyrimidine-2,4(1H,3H)-dione
Overview
Description
6-Amino-1-ethylpyrimidine-2,4(1H,3H)-dione is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring .
Synthesis Analysis
The synthesis of similar compounds often involves the reaction of urea derivatives with ethyl cyanoacetate in ethanol, followed by reflux . The resulting precipitate is then washed and dried .Molecular Structure Analysis
The molecular structure of 6-amino-1-ethylpyrimidine-2,4(1H,3H)-dione would likely consist of a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. It would also have an ethyl group and an amino group attached to the ring .Chemical Reactions Analysis
The chemical reactions of 6-amino-1-ethylpyrimidine-2,4(1H,3H)-dione would likely be similar to those of other pyrimidine derivatives. These could include reactions with electrophiles and nucleophiles, as well as various types of substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of 6-amino-1-ethylpyrimidine-2,4(1H,3H)-dione would be expected to be similar to those of other pyrimidine derivatives. These might include a high degree of solubility in water, a relatively low melting point, and the ability to form hydrogen bonds .Scientific Research Applications
Proteomics Research
6-Amino-1-ethyl-1H-pyrimidine-2,4-dione: is utilized in proteomics research due to its biochemical properties . As a pyrimidine derivative, it can interact with proteins and enzymes, making it valuable for studying protein structure, function, and interactions. Its role in proteomics can lead to insights into cellular processes and the development of new therapeutic strategies.
Synthetic Intermediate
This compound serves as a synthetic intermediate in the preparation of more complex molecules . Its structure allows for various chemical modifications, enabling the synthesis of a wide range of derivatives with potential pharmacological activities.
Anticancer Research
Derivatives of pyrimidinedione, like 6-Amino-1-ethyl-1H-pyrimidine-2,4-dione , have been explored for their anticancer properties . Research has shown that certain derivatives can inhibit cell proliferation in various human cancer cell lines, indicating potential use in cancer treatment.
Drug Development
The pyrimidinedione nucleus is a component of several drugs, including antiviral and chemotherapeutic agents . The modification of 6-Amino-1-ethyl-1H-pyrimidine-2,4-dione could lead to the development of new drugs with improved efficacy and reduced side effects.
Biochemical Studies
In biochemical studies, 6-Amino-1-ethyl-1H-pyrimidine-2,4-dione can be used to investigate nucleic acid interactions and replication processes due to its structural similarity to nucleobases . This can contribute to a better understanding of genetic disorders and the development of gene therapies.
Agricultural Chemistry
Pyrimidinedione derivatives are also used in agricultural chemistry as components of pesticides . Their ability to interfere with the life cycle of pests makes them valuable for protecting crops and ensuring food security.
Safety and Hazards
properties
IUPAC Name |
6-amino-1-ethylpyrimidine-2,4-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3O2/c1-2-9-4(7)3-5(10)8-6(9)11/h3H,2,7H2,1H3,(H,8,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHEMDIZENXAVRQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CC(=O)NC1=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70357513 | |
Record name | 6-Amino-1-ethylpyrimidine-2,4(1H,3H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70357513 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-amino-1-ethylpyrimidine-2,4(1H,3H)-dione | |
CAS RN |
41862-09-3 | |
Record name | 6-Amino-1-ethylpyrimidine-2,4(1H,3H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70357513 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-amino-1-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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